Cas no 54955-42-9 (2-Hydroxy-2-(thien-2-yl)-propionic acid)

2-Hydroxy-2-(thien-2-yl)-propionic acid structure
54955-42-9 structure
Product Name:2-Hydroxy-2-(thien-2-yl)-propionic acid
CAS No:54955-42-9
MF:C7H8O3S
MW:172.201621055603
CID:353218
PubChem ID:11521158
Update Time:2024-03-01

2-Hydroxy-2-(thien-2-yl)-propionic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneacetic acid, a-hydroxy-a-methyl-
    • 2-hydroxy-2-(thiophen-2-yl)propanoic acid
    • 2-hydroxy-2-(thien-2-yl)-propionic acid
    • IDYJVRNEEPLUCO-UHFFFAOYSA-N
    • 2-hydroxy-2-(2-thienyl)propanoic acid
    • 2-hydroxy-2-(thien-2-yl)propionic acid
    • 2-Hydroxy-2-(thien-2-yl)-propionic acid
    • Inchi: 1S/C7H8O3S/c1-7(10,6(8)9)5-3-2-4-11-5/h2-4,10H,1H3,(H,8,9)
    • InChI Key: IDYJVRNEEPLUCO-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C(=O)O)(C)O

Computed Properties

  • Exact Mass: 172.01941529g/mol
  • Monoisotopic Mass: 172.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.8
  • XLogP3: 0.7
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